Cas no 139887-30-2 (1-[(4-bromophenyl)sulfonyl]-1H-1,2,3-benzotriazole)

• Product Name: 1-[(4-bromophenyl)sulfonyl]-1H-1,2,3-benzotriazole
• CAS No: 139887-30-2
• MF: C₁₂H₈BrN₃O₂S
• MW: 338.17982006073
• CID: 3071353
• PubChem ID: 822896
• Update Time: 2025-04-21

1-[(4-bromophenyl)sulfonyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)sulfonyl]-1H-1,2,3-benzotriazole
• WAY-301497
• STK098298
• CB07408
• SMSF0005422
• 1-[(4-bromophenyl)sulfonyl]-1H-benzotriazole
• AKOS000567459
• AI-020/09890050
• 1-((4-Bromophenyl)sulfonyl)-1H-benzo[d][1,2,3]triazole
• 1-(4-bromophenyl)sulfonylbenzotriazole
• 1-(4-bromobenzenesulfonyl)-1H-1,2,3-benzotriazole
• BIM-0005298.P001
• CBMicro_005343
• 139887-30-2

• Inchi： 1S/C12H8BrN3O2S/c13-9-5-7-10(8-6-9)19(17,18)16-12-4-2-1-3-11(12)14-15-16/h1-8H
• InChI Key： RZMMEPXTWHFRSC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1C2C=CC=CC=2N=N1)(=O)=O

Computed Properties

• Exact Mass: 336.95206Da
• Monoisotopic Mass: 336.95206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.2Ų